molecular formula C11H24N2O B1491273 1-(2-Aminoethyl)-3-isobutylpiperidin-4-ol CAS No. 2098086-57-6

1-(2-Aminoethyl)-3-isobutylpiperidin-4-ol

Cat. No. B1491273
CAS RN: 2098086-57-6
M. Wt: 200.32 g/mol
InChI Key: XVWTZXVRMHWTGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Synthesis Analysis

The synthesis of amines involves several methods including reduction of nitriles, amides, nitro compounds, and reductive amination of aldehydes and ketones among others .


Molecular Structure Analysis

Amines are classified as primary, secondary, or tertiary depending on the number of carbon-containing groups attached to the nitrogen atom. In a primary amine, only one carbon-containing group is attached to the nitrogen. In a secondary amine, two carbon-containing groups are attached to the nitrogen. And in a tertiary amine, three carbon-containing groups are attached to the nitrogen .


Chemical Reactions Analysis

Amines can participate in a variety of reactions, including acid-base reactions where they act as bases, alkylation reactions, acylation reactions, and reactions with nitrous acid .


Physical And Chemical Properties Analysis

Amines generally have strong, unpleasant odors. They can form hydrogen bonds and thus have higher boiling points than hydrocarbons of similar molecular weight. They are less dense than water and are often soluble in organic solvents .

Mechanism of Action

The mechanism of action of amines can vary widely depending on their structure and the context in which they are used. For example, in the human body, certain amines act as neurotransmitters, including dopamine and serotonin .

Safety and Hazards

The safety and hazards of amines depend on their structure. Some amines are safe to handle, while others can be toxic, corrosive, or both .

Future Directions

The future directions of amine research could involve the development of new synthetic methods, the discovery of new reactions, and the development of new amine-based drugs or materials .

properties

IUPAC Name

1-(2-aminoethyl)-3-(2-methylpropyl)piperidin-4-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H24N2O/c1-9(2)7-10-8-13(6-4-12)5-3-11(10)14/h9-11,14H,3-8,12H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XVWTZXVRMHWTGH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CC1CN(CCC1O)CCN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H24N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

200.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-Aminoethyl)-3-isobutylpiperidin-4-ol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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1-(2-Aminoethyl)-3-isobutylpiperidin-4-ol
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1-(2-Aminoethyl)-3-isobutylpiperidin-4-ol
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1-(2-Aminoethyl)-3-isobutylpiperidin-4-ol
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Reactant of Route 6
1-(2-Aminoethyl)-3-isobutylpiperidin-4-ol

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